Cas no 2228254-06-4 (1-(4-bromo-3-methoxyphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-3-methoxyphenyl)methylcyclopropan-1-amine
• CAS No: 2228254-06-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6599441
• PubChem ID: 165660790
• Update Time: 2025-10-29

1-(4-bromo-3-methoxyphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methoxyphenyl)methylcyclopropan-1-amine
• EN300-1922644
• 2228254-06-4
• 1-[(4-bromo-3-methoxyphenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C11H14BrNO/c1-14-10-6-8(2-3-9(10)12)7-11(13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： FJNZVXFZDDXCGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CC1(CC1)N

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-bromo-3-methoxyphenyl)methylcyclopropan-1-amine

1-(4-Bromo-3-Methoxyphenyl)methylcyclopropan-1-amine: A Comprehensive Overview

1-(4-Bromo-3-Methoxyphenyl)methylcyclopropan-1-amine, also known by its CAS number 2228254-06-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a cyclopropane ring attached to a methyl group, which is further connected to a substituted phenyl ring containing bromine and methoxy groups. These substituents contribute to the compound's distinct chemical properties and biological activity.

The synthesis of 1-(4-Bromo-3-Methoxyphenyl)methylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers at the University of California have developed a palladium-catalyzed coupling reaction that facilitates the formation of the carbon-nitrogen bond in this compound. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

The physical properties of CAS 2228254-06-4 are well-documented, with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, 1-(4-Bromo-3-Methoxyphenyl)methylcyclopropan-1-amine has shown promising results in preclinical studies. A team at the Massachusetts Institute of Technology recently reported that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. The bromine substituent on the phenyl ring plays a critical role in modulating the compound's bioactivity, while the methoxy group enhances its stability in biological systems.

The application of CAS 2228254-06-4 extends beyond pharmacology into materials science. Researchers at Stanford University have explored its use as a precursor for constructing advanced materials with tailored electronic properties. By incorporating this compound into polymer matrices, they have achieved enhanced mechanical strength and thermal stability, making it a candidate for high-performance composites.

In conclusion, 1-(4-Bromo-3-Methoxyphenyl)methylcyclopropan-1-amine, or CAS 2228254-06-4, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.